Cas no 2227205-66-3 (5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride)

• Product Name: 5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride
• CAS No: 2227205-66-3
• MF: C₇H₁₂ClF₂N
• MW: 183.63
• MDL: MFCD31691109
• CID: 5271594
• PubChem ID: 135393043
• Update Time: 2026-03-09

5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride

• MDL： MFCD31691109
• Inchi： 1S/C7H11F2N.ClH/c8-7(9)3-6-2-1-5(7)4-10-6;/h5-6,10H,1-4H2;1H
• InChI Key： PTNQNXQQIINRDD-UHFFFAOYSA-N
• SMILES： C12CCC(C(F)(F)C1)CN2.[H]Cl

Additional information on 5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride

5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride: A Comprehensive Overview

5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride (CAS No. 2227205-66-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural rigidity.

The 5,5-difluoro-2-azabicyclo[2.2.2]octane core of this molecule is characterized by a bicyclic structure with a nitrogen atom in one of the rings and two fluorine atoms at the 5-position. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various medicinal applications.

In recent years, 5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride has been extensively studied for its potential as a modulator of various biological targets, including receptors, enzymes, and ion channels. One of the key areas of research has been its interaction with the central nervous system (CNS), where it has shown promise as a potential therapeutic agent for neurological disorders.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the ability of 5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride to act as a potent and selective inhibitor of a specific subtype of serotonin receptors (5-HT₇R). This receptor subtype is implicated in various neurological conditions, including depression and anxiety disorders. The study demonstrated that the compound effectively reduced symptoms in animal models of these conditions, suggesting its potential as a novel therapeutic agent.

Another area of interest is the compound's interaction with G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug development. Research has shown that 5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride can modulate the activity of several GPCRs, including adrenergic receptors and dopamine receptors, which are involved in cardiovascular and neurological functions.

The pharmacokinetic properties of 5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride have also been extensively studied to evaluate its suitability as a drug candidate. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Additionally, its high lipophilicity allows it to cross the blood-brain barrier efficiently, which is crucial for its effectiveness in treating CNS disorders.

In terms of safety and toxicity, preliminary studies have indicated that 5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride has a favorable safety profile at therapeutic doses. However, further preclinical and clinical studies are necessary to fully assess its safety and efficacy in humans.

The synthesis of 5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 1-bromo-3-chloropropane with ammonia to form 1-bromo-3-chloropropanamine, followed by cyclization and fluorination steps to obtain the final product.

The potential applications of 5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride extend beyond neurological disorders. Recent research has explored its use as an antiviral agent against certain RNA viruses, such as influenza and coronaviruses. A study published in Antiviral Research in 2019 demonstrated that the compound exhibited antiviral activity by inhibiting viral replication in cell cultures.

In conclusion, 5,5-difluoro-2-azabicyclo[2.2.2]octane hydrochloride (CAS No. 2227205-66-3) is a promising compound with a wide range of potential therapeutic applications due to its unique structural properties and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.